Cas no 28046-69-7 (1,4-DIMETHOXYCYCLOHEXANE)
1,4-DIMETHOXYCYCLOHEXANE structure
Product Name:1,4-DIMETHOXYCYCLOHEXANE
CAS No:28046-69-7
MF:C8H16O2
MW:144.211442947388
CID:891185
PubChem ID:552247
Update Time:2025-04-19
1,4-DIMETHOXYCYCLOHEXANE Chemical and Physical Properties
Names and Identifiers
-
- 1,4-DIMETHOXYCYCLOHEXANE
- trans-1,4-Dimethoxicyclohexan
- trans-1,4-Dimethoxycyclohexan
- trans-1,4-dimethoxy-cyclohexane
-
- Inchi： 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
- InChI Key： SVHAWXAAVLMPLW-UHFFFAOYSA-N
- SMILES： COC1CCC(OC)CC1
Computed Properties
- Exact Mass: 144.11500
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 73.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46000
- LogP: 1.59040
1,4-DIMETHOXYCYCLOHEXANE Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
28046-69-7 (1,4-DIMETHOXYCYCLOHEXANE) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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